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Get Quote

The table below summarizes the standard posology for different formulations of benzydamine HCl across

age groups [1] [2] [3].

Formulation Age Group Dosage Frequency Key Administrative Notes

0.15% w/v
Mouthwash /
Gargle

Adults &

children ≥ 13
years

15 ml Every 1.5 to

3 hours

Rinse/gargle for 20-30

seconds, then spit out. Do
not swallow [2] [3].

Children ≤
12 years

Contraindicated Not
applicable

Not recommended for use in
this age group [2] [3].

0.15%
Oromucosal
Spray

Adults &
children ≥ 12
years

4 to 8 sprays Every 1.5 to
3 hours

-

Children 6 -
11 years

4 sprays Every 1.5 to

3 hours

-

Children ≤ 5
years

Dose based on

body weight

Every 1.5 to

3 hours

A doctor or pharmacist must

determine the dose [3].
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Formulation Age Group Dosage Frequency Key Administrative Notes

0.3%
Oromucosal
Spray

Adults &
children ≥ 12
years

2 to 4 sprays Every 1.5 to
3 hours

-

Children 6 -
11 years

2 sprays Every 1.5 to

3 hours

-

Children ≤ 5
years

Dose based on

body weight

Every 1.5 to

3 hours

A doctor or pharmacist must

determine the dose [3].

3 mg Lozenges Adults &

children ≥ 6
years

1 lozenge 3 times a

day

Allow to dissolve slowly in

the mouth; do not chew or
swallow whole [1] [3].

Children < 6
years

Not indicated Not
applicable

-

Pharmacology and Rationale for Dosing

The dosing strategies for different age groups are informed by the drug's pharmacological profile and clinical

use cases.

Mechanism of Action: Benzydamine HCl is a topical non-steroidal anti-inflammatory drug (NSAID)

with local anesthetic and analgesic properties [4] [5]. Its anti-inflammatory action is primarily driven by
the inhibition of pro-inflammatory cytokines like TNF-α and IL-1β, rather than through strong

cyclooxygenase (COX) inhibition [4] [1]. It also provides a local anesthetic effect by blocking sodium
channels, attenuating nociceptor excitability [1] [6].

Pharmacokinetics and Local Effect: When administered topically as a mouthwash, spray, or
lozenge, benzydamine HCl is poorly absorbed systemically. This allows for high local concentrations

at the site of inflammation or injury (e.g., the oropharyngeal mucosa) while limiting systemic exposure
and potential side effects [7] [4].

Dosing Rationale:
Mouthwash in Children Under 13: The contraindication of the mouthwash in children 12 years

and under is likely a safety precaution to prevent swallowing and ensure the child can perform
the gargle-and-spit maneuver correctly [2] [3].
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Spray and Lozenges: These formulations offer more controlled and age-appropriate delivery

methods for younger populations. The dosage for sprays is adjusted based on age and, for very
young children, body weight, to ensure efficacy and safety [3].

The following diagram illustrates the multi-modal mechanism of action of Benzydamine HCl that underpins

its clinical efficacy.
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Clinical Evidence and Research Context

While detailed experimental workflows are not fully available in the search results, the clinical applications

and evidence base for benzydamine HCl are well-documented.

Primary Indications: The drug is primarily indicated for the symptomatic relief of painful inflammatory

conditions of the mouth and throat, such as pharyngitis, tonsillitis, stomatitis, and post-operative sore
throat [7] [1] [5]. It is also recommended for the prevention and treatment of oral mucositis in patients

undergoing radiotherapy for head and neck cancer [1] [5].
Efficacy Data: A large European survey and consensus among healthcare professionals confirmed

strong recognition of benzydamine's efficacy for sore throat symptoms in both adults and children [7]
[5]. A recent Phase IV study (BePaiR, NCT04941976) demonstrated that a single dose of 0.3%
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oromucosal spray or a 3 mg lozenge provided rapid sore throat relief within 2 minutes, with sustained

efficacy over a 7-day treatment period [1].
General Safety Profile: Benzydamine HCl is generally well-tolerated. The most common side effects

are local and include a stinging sensation, numbness, or tingling in the mouth [8] [2]. These can often
be mitigated by diluting the mouthwash with an equal volume of water [2] [9]. Systemic side effects

are rare due to low absorption [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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